2-(2-fluorophenoxy)-1-{4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}propan-1-one

Specification

• CAS No.: 1060177-16-3
• Molecular Formula: C22H21FN6O3
• Molecular Weight: 436.4 g/mol
• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]propan-1-one
• Standard InChI: InChI=1S/C22H21FN6O3/c1-15(32-17-6-3-2-5-16(17)23)22(30)28-12-10-27(11-13-28)20-9-8-19-24-25-21(29(19)26-20)18-7-4-14-31-18/h2-9,14-15H,10-13H2,1H3
• Standard InChI Key: VWQLFZGCNBAKNW-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CCN(CC1)C2=NN3C(=NN=C3C4=CC=CO4)C=C2)OC5=CC=CC=C5F
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=NN3C(=NN=C3C4=CC=CO4)C=C2)OC5=CC=CC=C5F

Introduction

The compound 2-(2-fluorophenoxy)-1-{4-[3-(furan-2-yl)-triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}propan-1-one is a complex heterocyclic molecule that incorporates several pharmacologically active moieties, including a furan ring, a triazolopyridazine system, and a piperazine ring. This compound is of interest due to its potential biological activities, which are often associated with such heterocyclic structures.

Potential Biological Activities

Given the components of this compound, several potential biological activities can be hypothesized:

• Antimicrobial Activity: The triazolopyridazine moiety has been associated with antimicrobial properties, suggesting this compound could exhibit similar effects.

• Antiepileptic Activity: Furan derivatives have shown promise in antiepileptic drug development, which might extend to this compound.

• Central Nervous System Effects: The presence of a piperazine ring could imply potential central nervous system activity, such as antipsychotic or anxiolytic effects.

Research Findings and Challenges

While specific research findings on 2-(2-fluorophenoxy)-1-{4-[3-(furan-2-yl)-triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}propan-1-one are not readily available, studies on similar compounds provide insight into their potential applications:

• Synthesis and Screening: Compounds with similar heterocyclic structures are often synthesized and screened for various biological activities, including antimicrobial, antiviral, and anticancer effects.

• Pharmacological Profiling: Detailed pharmacological profiling would be necessary to determine the specific biological activities and potential therapeutic applications of this compound.